Cas no 1366371-84-7 ((3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366371-84-7
• MF: C₂₄H₁₉Cl₂NO₄
• MW: 456.317964792252
• CID: 5871597
• PubChem ID: 103667911
• Update Time: 2025-08-04

(3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366371-84-7
• (3R)-3-(2,6-dichlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1163003

• Inchi： 1S/C24H19Cl2NO4/c25-19-10-5-11-20(26)23(19)21(12-22(28)29)27-24(30)31-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,27,30)(H,28,29)/t21-/m1/s1
• InChI Key： LRHGICGJZDRSAN-OAQYLSRUSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 455.0691135g/mol
• Monoisotopic Mass: 455.0691135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound CAS No. 1366371-84-7: (3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound CAS No. 1366371-84-7, known as (3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized chemical entity with significant applications in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The molecular structure of this compound is characterized by a chiral center at the third carbon atom of the propanoic acid backbone. This chiral center is substituted with a 2,6-dichlorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) amino group, making it a valuable substrate for stereochemical studies. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, underscores its potential role in peptide-based drug discovery and development.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored the use of asymmetric induction techniques to control the stereochemistry at the chiral center. These methods have significantly improved the enantiomeric excess (ee) of the compound, making it more suitable for applications in asymmetric catalysis and enantioselective reactions. Furthermore, computational studies have provided insights into the electronic and steric properties of the molecule, aiding in the design of more efficient synthetic pathways.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzyme systems. For example, it has demonstrated inhibitory activity against certain proteases, suggesting its potential as a lead compound in anti-inflammatory and antiviral drug development. Additionally, its ability to modulate cellular signaling pathways has been investigated, highlighting its role in cancer research and therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the chiral center through an aldol reaction or organocatalytic processes, followed by functionalization with the Fmoc group. Recent innovations in catalyst design have enabled higher yields and improved selectivity in these reactions, making large-scale production more feasible.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These techniques have also facilitated studies on its stability under various conditions, which are critical for determining its suitability in pharmaceutical formulations.

In conclusion, CAS No. 1366371-84-7, or (3R)-3-(2,6-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, represents a cutting-edge chemical entity with vast potential in drug discovery and development. Its unique structure, coupled with recent advancements in synthetic and analytical methods, positions it as a valuable tool for researchers across diverse scientific disciplines.